Cas no 68342-52-9 (2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]-
• CAS No: 68342-52-9
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 393352
• PubChem ID: 71374628
• Update Time: 2025-04-19

2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-amino-2-[(4-methylphenyl)sulfonyl]-
• 3-amino-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• 68342-52-9
• DTXSID40797402
• 3-Amino-2-(4-methylbenzene-1-sulfonyl)prop-2-enenitrile

• Inchi： 1S/C10H10N2O2S/c1-8-2-4-9(5-3-8)15(13,14)10(6-11)7-12/h2-6H,11H2,1H3
• InChI Key： ULSVCNLNHJZRQU-UHFFFAOYSA-N
• SMILES： S(C(C#N)=CN)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 222.0464
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 83.95